1-[4-(3-Aminocyclopentyl)piperazin-1-yl]ethan-1-one

• IUPAC Name: 1-[4-(3-aminocyclopentyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C11H21N3O/c1-9(15)13-4-6-14(7-5-13)11-3-2-10(12)8-11/h10-11H,2-8,12H2,1H3
• InChI Key: QZBDIOHJJKOYKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCN(CC1)C2CCC(C2)N
• Molecular Formula: C11H21N3O
• Molecular Weight: 211.30 g/mol
• CAS No.: 1519552-41-0

Description

1-[4-(3-Aminocyclopentyl)piperazin-1-yl]ethan-1-one is a chemical compound with the molecular formula C11H21N3O and a molecular weight of 211.3 g/mol. It is a derivative of piperazine, a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Scientific Research Applications

Antimicrobial Activities

A study by Rajkumar, Kamaraj, and Krishnasamy (2014) demonstrated the synthesis of novel piperazine derivatives, showcasing significant antimicrobial activities against various bacterial and fungal strains. The research highlighted the potential of these compounds in developing new antimicrobial agents (Rajkumar, Kamaraj, & Krishnasamy, 2014).

Antitumor and Anticancer Properties

• Lv et al. (2019) synthesized a heterocyclic compound with notable anti-bone cancer activity. This compound was further evaluated for its in vitro anticancer activities against human bone cancer cell lines, showcasing the potential for developing new cancer treatments (Lv, Zhang, Wang, Pan, & Liu, 2019).
• Yurttaş, Demirayak, Ilgın, & Atlı (2014) investigated the antitumor activity of 1,2,4-triazine derivatives bearing piperazine amide moiety against breast cancer cells, providing insights into the development of new anticancer drugs (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).

Synthesis Methodologies

• A research by Al-Masoudi et al. (2007) focused on the synthesis of new 5-substituted Piperazinyl-4-nitroimidazole derivatives with the aim of developing new non-nucleoside reverse transcriptase inhibitors, highlighting innovative synthesis strategies in medicinal chemistry (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).

Biological Evaluation of Novel Derivatives

• Kumar, Chawla, Akhtar, Sahu, Rathore, & Sahu (2017) synthesized a novel series of piperazine derivatives and investigated their antidepressant and antianxiety activities, providing valuable information for the development of new psychiatric medications (Kumar, Chawla, Akhtar, Sahu, Rathore, & Sahu, 2017).